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Compound of Interest

Compound Name: 1,3-Dioleoyl-2-myristoyl glycerol

Cat. No.: B3026147 Get Quote

Application Notes and Protocols for 1,3-
Dioleoyl-2-myristoyl glycerol
For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols for the dissolution of 1,3-Dioleoyl-2-myristoyl
glycerol (TG(18:1/14:0/18:1)) for various experimental applications. The following sections

offer guidance on preparing stock solutions in organic solvents and creating stable aqueous

emulsions for in vitro assays.

Physicochemical Properties and Solubility
1,3-Dioleoyl-2-myristoyl glycerol is a triglyceride that exists as an oil at room temperature.[1]

Its solubility is a critical factor for its effective use in experimental settings. While

comprehensive quantitative solubility data for this specific triglyceride is limited, information on

its solubility and that of structurally similar triglycerides is summarized below.

Table 1: Solubility of 1,3-Dioleoyl-2-myristoyl glycerol and Related Triglycerides
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Solvent Solute Concentration
Temperature
(°C)

Reference

Methanol
1,3-Dioleoyl-2-

myristoyl glycerol
Slightly soluble Not Specified [1]

Ethanol
1,3-Dioctanoyl

glycerol
~10 mg/mL Not Specified [2]

Chloroform
1,3-Dioctanoyl

glycerol
~10 mg/mL Not Specified [2]

Dimethyl

sulfoxide

(DMSO)

1,3-Dioctanoyl

glycerol
~1 mg/mL Not Specified [2]

Dimethylformami

de (DMF)

1,3-Dioctanoyl

glycerol
~30 mg/mL Not Specified [2]

Based on the available data, chlorinated solvents such as chloroform and polar aprotic solvents

like DMF are effective for dissolving triglycerides at higher concentrations. For biological

experiments where less toxic solvents are preferred, ethanol can be used, although the

solubility is lower.

Experimental Protocols
Two primary methods are presented for the dissolution of 1,3-Dioleoyl-2-myristoyl glycerol:
preparation of a stock solution in an organic solvent and the formation of an aqueous emulsion.

Protocol 1: Preparation of a Stock Solution in an
Organic Solvent
This protocol is suitable for experiments where the triglyceride can be introduced in a small

volume of an organic solvent that is compatible with the experimental system.

Materials:

1,3-Dioleoyl-2-myristoyl glycerol
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Anhydrous ethanol (or chloroform, or DMF)

Inert gas (e.g., argon or nitrogen)

Glass vial with a PTFE-lined cap

Pipettes and tips

Procedure:

Weighing: Accurately weigh the desired amount of 1,3-Dioleoyl-2-myristoyl glycerol in a

clean, dry glass vial.

Solvent Addition: Add the appropriate volume of the chosen organic solvent (e.g., ethanol) to

achieve the desired stock concentration (e.g., 10 mg/mL).

Dissolution: Vortex the mixture until the oil is completely dissolved. Gentle warming in a

water bath (not exceeding 37°C) may aid dissolution, particularly for higher concentrations.

Inert Gas Purge: Purge the vial with an inert gas to displace oxygen and prevent lipid

oxidation.

Storage: Tightly cap the vial and store the stock solution at -20°C. For long-term storage,

storage at -80°C is recommended.
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Workflow for Preparing an Organic Stock Solution
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Caption: Workflow for Preparing an Organic Stock Solution.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 11 Tech Support

https://www.benchchem.com/product/b3026147?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3026147?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protocol 2: Preparation of an Aqueous Emulsion
For experiments requiring the delivery of 1,3-Dioleoyl-2-myristoyl glycerol in an aqueous

medium, such as cell culture, an oil-in-water emulsion is necessary. This protocol utilizes a

non-ionic surfactant and sonication to create a stable emulsion.

Materials:

1,3-Dioleoyl-2-myristoyl glycerol stock solution in ethanol (from Protocol 1)

Sterile phosphate-buffered saline (PBS) or cell culture medium

Tween® 20 or Triton™ X-100 (sterile-filtered)

Probe sonicator or bath sonicator

Sterile microcentrifuge tubes

Procedure:

Preparation of Surfactant Solution: Prepare a sterile solution of 10% (w/v) Tween® 20 or

Triton™ X-100 in PBS or cell culture medium.

Initial Mixing: In a sterile microcentrifuge tube, add the desired amount of the 1,3-Dioleoyl-2-
myristoyl glycerol stock solution in ethanol.

Addition of Surfactant: To the triglyceride solution, add an equal volume of the 10%

surfactant solution.

Vortexing: Vortex the mixture vigorously for 1-2 minutes to create a crude emulsion. The

solution will appear milky.

Sonication:

Probe Sonicator: Sonicate the emulsion on ice using a probe sonicator. Use short pulses

(e.g., 10 seconds on, 20 seconds off) for a total of 2-5 minutes to prevent overheating.

Bath Sonicator: Alternatively, place the tube in a bath sonicator for 10-20 minutes.
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Dilution to Final Concentration: Dilute the sonicated emulsion to the final desired working

concentration in pre-warmed (37°C) cell culture medium or PBS. Mix gently by inverting the

tube.

Use Immediately: It is recommended to use the freshly prepared emulsion immediately for

experiments to ensure homogeneity and stability.
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Workflow for Preparing an Aqueous Emulsion
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Caption: Workflow for Preparing an Aqueous Emulsion.
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Signaling Pathway Context
In many cellular studies, particularly in adipocytes or hepatocytes, exogenously supplied

triglycerides like 1,3-Dioleoyl-2-myristoyl glycerol are taken up by cells and can influence

various metabolic signaling pathways. The diagram below illustrates a simplified overview of

triglyceride metabolism and its intersection with key signaling cascades.
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Simplified Triglyceride Metabolic Pathway
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Caption: Simplified Triglyceride Metabolic Pathway.
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These protocols and diagrams provide a foundational guide for the effective dissolution and

application of 1,3-Dioleoyl-2-myristoyl glycerol in a research setting. It is recommended to

optimize concentrations and conditions for each specific experimental system.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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